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Compound of Interest

Compound Name: Strontium nitride

Cat. No.: B576871

This technical support center provides essential information, troubleshooting guides, and
experimental protocols for researchers and scientists working with the thermal decomposition
of strontium nitride.

Frequently Asked Questions (FAQS)
Q1: What is the thermal decomposition temperature of strontium nitride?

Al: Strontium nitride (SrsN2z) undergoes thermal decomposition at temperatures above 1300
°C when heated in an inert atmosphere.

Q2: What are the expected products of the thermal decomposition of strontium nitride?

A2: In an inert atmosphere, strontium nitride decomposes to yield strontium metal and
nitrogen gas, as described by the following reaction:

SraN2z(s) - 3Sr(l) + N2(g)

Q3: My sample shows a weight gain or the final product is a white powder instead of a metallic
residue. What went wrong?

A3: This indicates the presence of oxygen in your experimental system. Strontium nitride is
highly reactive with oxygen, especially at elevated temperatures, which leads to the formation
of strontium oxide (SrO). Ensure your system is completely leak-tight and purged with a high-
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purity inert gas. Strontium nitride itself is also sensitive to moisture and air, and should be
handled exclusively in an inert atmosphere, such as a glovebox.[1][2]

Q4: The decomposition appears incomplete, or the observed weight loss is less than
theoretically expected. What are the possible causes?

A4: Incomplete decomposition can occur for several reasons:

« Insufficient Temperature: The furnace temperature may not have consistently reached the
required >1300 °C. Calibrate your thermogravimetric analyzer (TGA) or furnace to ensure
temperature accuracy.

« Insufficient Time: The sample may not have been held at the decomposition temperature for
a long enough duration to allow the reaction to go to completion.

o High Gas Pressure: If the pressure of the nitrogen gas product builds up in a sealed or
poorly vented system, it can slow down or inhibit the decomposition process. Ensure proper
venting for the evolved nitrogen gas.

Q5: What type of crucible should I use for high-temperature experiments with strontium
nitride?

A5: Due to the high decomposition temperature (>1300 °C) and the reactive nature of the
strontium metal product, the choice of crucible is critical.

o Recommended: Tungsten or high-purity alumina (Al203) crucibles are suitable as they are
chemically inert to strontium at these temperatures and have very high melting points.[3][4]

e Avoid: Platinum crucibles should be avoided as the resulting strontium metal can form alloys
with platinum at high temperatures, which will damage the crucible and contaminate the
sample.

Summary of Thermal Decomposition Data

The quantitative data regarding the thermal decomposition of strontium nitride is summarized
in the table below.
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Parameter Value Atmosphere
Decomposition Onset > 1300 °C Inert
Decomposition Products Strontium (Sr), Nitrogen (N2) Inert
Reaction Equation SraN2(s) - 3Sr(l) + N2(qg) Inert

Experimental Protocol: Thermogravimetric Analysis
(TGA) of Strontium Nitride

Objective: To determine the thermal stability and decomposition profile of strontium nitride
using a high-temperature thermogravimetric analyzer.

Materials and Equipment:

Strontium Nitride (SrsN2) powder

High-temperature TGA capable of reaching at least 1500 °C

High-purity inert gas supply (Argon or Nitrogen, >99.999%)

Glovebox with an inert atmosphere (<1 ppm Oz, <1 ppm H20)

Alumina (Al203) or Tungsten crucible

Microbalance (located inside the glovebox)

Procedure:

o Sample Preparation (inside a glovebox):

o Transfer the TGA crucible and a new, sealed vial of strontium nitride into the glovebox.

o Using the microbalance, accurately weigh 5-10 mg of SrsN2 powder directly into the tared
TGA crucible.

o Record the precise initial mass of the sample.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Troubleshooting & Optimization

Check Availability & Pricing

o Place the loaded crucible into a sealed container suitable for transfer from the glovebox to
the TGA instrument.

e Instrument Setup:

o

Ensure the TGA furnace and balance chamber are clean and dry.

[e]

Place the sealed container with the crucible at the TGA autosampler or opening.

o

Purge the TGA system with the high-purity inert gas at a flow rate of 50-100 mL/min for at
least 30 minutes to remove any residual air and moisture.

o

Quickly transfer the crucible from the sealed container to the TGA balance, minimizing any
potential exposure to the ambient atmosphere.

e Thermal Program Execution:
o Begin the inert gas flow through the furnace.
o Allow the balance reading to stabilize.
o Program the TGA with the following temperature profile:
» Segment 1: Equilibrate at 50 °C.

» Segment 2: Ramp the temperature from 50 °C to 1500 °C at a heating rate of 10
°C/min.

» Segment 3: Hold isothermally at 1500 °C for 30 minutes to ensure complete
decomposition.

o Start the experiment and record the sample mass as a function of temperature and time.
o Data Analysis:
o Plot the percentage of weight loss versus temperature.

o Determine the onset temperature of decomposition from the resulting TGA curve. This is
the temperature at which significant weight loss begins.
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o Calculate the total percentage of weight loss from the plateau reached at 1500 °C.

o Compare the experimental weight loss to the theoretical weight loss for the reaction SrasN:z
- 3Sr + N2. The theoretical loss corresponds to the mass of Na.

» Molar mass of SrsNz: ~290.87 g/mol
= Molar mass of N2: ~28.01 g/mol

» Theoretical weight loss = (28.01 / 290.87) * 100% = 9.63%

Experimental Workflow Diagram
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Caption: Workflow for TGA of strontium nitride.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b576871?utm_src=pdf-body-img
https://www.benchchem.com/product/b576871?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b576871?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Troubleshooting & Optimization

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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